Cas no 57477-60-8 (3-hydroxy-1H-Indole-2-carbonitrile)
57477-60-8 structure
Product Name:3-hydroxy-1H-Indole-2-carbonitrile
CAS No:57477-60-8
MF:C9H6N2O
MW:158.15674161911
CID:1114262
PubChem ID:13517309
Update Time:2025-04-20
3-hydroxy-1H-Indole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-1H-Indole-2-carbonitrile
- 57477-60-8
- SCHEMBL8588245
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- Inchi: 1S/C9H6N2O/c10-5-8-9(12)6-3-1-2-4-7(6)11-8/h1-4,11-12H
- InChI Key: KELFXZMVGRLJFC-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)NC2C=CC=CC=21
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.8Ų
3-hydroxy-1H-Indole-2-carbonitrile Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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